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Compound of Interest

Compound Name: Imidacloprid Impurity 1

Cat. No.: B046899

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the available toxicological data for
Imidacloprid Impurity 1 (CAS No. 105828-41-9), a potential impurity in commercial
preparations of the neonicotinoid insecticide Imidacloprid. This document summarizes key
toxicological endpoints, including acute toxicity, irritation, sensitization, mutagenicity,
carcinogenicity, and reproductive toxicity. The information is intended to serve as a resource for
researchers, scientists, and drug development professionals involved in the safety assessment
of agrochemicals and related compounds. While quantitative data from safety data sheets are
presented, it is important to note that detailed experimental protocols for the cited studies on
this specific impurity are not extensively available in the public domain.

Chemical Identification
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Identifier Value

1,3-bis[(6-chloro-3-pyridinyl)methyl]-N-nitro-2-

imidazolidinimine

Chemical Name

Synonym Imidacloprid Impurity 1
CAS Number 105828-41-9[1][2]
Molecular Formula C15H14Cl2N6O2[1]
Molecular Weight 381.22 g/mol [2]

Toxicological Data Summary

The toxicological data for Imidacloprid Impurity 1 is primarily derived from safety data sheets

(SDS). The following tables summarize the available quantitative information.

Iabjr;l._AnuMameyrm

Route Species ex Endpoint Value

1,320 - 6,690
Oral Rat Male LD50

mg/kg
Dermal Rabbit Male & Female LD50 > 2,000 mg/kg
Inhalation Mouse - LC50 (4h) 3587 ppm

ble 2: Irritati | Sensitization[3]

Test Species Result
Skin Irritation/Corrosion Rabbit No skin irritation
Serious Eye Damage/Irritation Rabbit Irritating to eyes

Respiratory or Skin

o Guinea pig Did not cause sensitization
Sensitization

Table 3: Genotoxicity[3]
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Metabolic
Assay Test System L Result
Activation
) S. typhimurium (Ames )
Gene Mutation - Negative
Test)
Gene Mutation Hamster Ovary Cells - Equivocal evidence
Chromosomal ]
] Hamster Ovary Cells - Negative
Aberration
) o Mouse Micronucleus Positive results in
In vivo Mutagenicity -
Test some tests

ble 4: Carci . | lucti icity[3]

Endpoint Species Outcome
Carcinogenicity Animal studies No evidence of carcinogenicity
Reproductive Toxicity Animal studies No effects on fertility

Experimental Protocols

Detailed experimental protocols for the toxicological evaluation of Imidacloprid Impurity 1 are
not readily available in published literature or regulatory documents. The summary data
suggests that standard OECD guidelines were likely followed. Below are generalized
descriptions of the methodologies for the key experiments mentioned.

Ames Test (Bacterial Reverse Mutation Assay)

The Ames test is a widely used method to assess the mutagenic potential of a chemical. A
generalized protocol based on OECD Guideline 471 would involve:

o Test Strains: Several strains of Salmonella typhimurium (e.g., TA98, TA100, TA1535,
TA1537) and Escherichia coli (e.g., WP2 uvrA) are used to detect different types of
mutations.
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Metabolic Activation: The test is conducted with and without a mammalian metabolic
activation system (S9 mix), typically derived from rat liver, to mimic metabolic processes in
mammals.

Procedure: The test chemical, bacterial culture, and S9 mix (if applicable) are combined and
plated on a minimal agar medium.

Evaluation: After incubation, the number of revertant colonies (colonies that have regained
the ability to grow in the absence of a required amino acid) is counted and compared to
control plates. A significant, dose-dependent increase in revertant colonies indicates a
mutagenic potential.

Preparation
Prepare S9 Mix
(for metabolic activation)

[Prepare Test Substance

(imidacloprid Impurity 1) T—I»LMK Bacteria + Test Substance + sgj (P\ale on Minimal Aga)

Exposure Plating & Incubation

Analysis

[( . :e\;cl Bacterial sxragncsoﬁn t(wnx: Bacteria + Test Subs!ance] Plate on Minimal Agar (Cnunl Revertant Cn\omes]—b(cnmpare with Conuolsj—»(Eva\uate Mutagemcltyj

Dosing

Prepare Test Substance Doses
Sample Collection Analysis Evaluation
Select Test Animals | 5> Microscopic Analysis
.0, Mice) | Administer Subs(ance] Collect Bone Marmw] Grspare Bone Marrow Smears]—»[stam smm]—»[ (Count Micronuclel Statistical Analysis Assess Genotoxicity
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Toxicological Profile of Imidacloprid Impurity 1: A
Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b046899#toxicological-profile-of-imidacloprid-impurity-
1]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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